Cas no 17322-03-1 (4-tert-Butylpyrimidin-2-ol)

4-tert-Butylpyrimidin-2-ol is a substituted pyrimidine derivative characterized by the presence of a tert-butyl group at the 4-position and a hydroxyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for selective functionalization. The hydroxyl group provides a site for further derivatization, enabling the synthesis of more complex heterocyclic structures. The compound's well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise molecular modifications.

4-tert-Butylpyrimidin-2-ol structure

Product Name:4-tert-Butylpyrimidin-2-ol

CAS No:17322-03-1

MF:C₈H₁₂N₂O

MW:152.193681716919

MDL:MFCD01646224

CID:1082632

PubChem ID:817748

Update Time:2025-05-28

4-tert-Butylpyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-tert-Butylpyrimidin-2-ol
- 6-tert-butyl-1H-pyrimidin-2-one
- 17322-03-1
- SCHEMBL1660907
- SB57121
- Z2211231227
- EN300-222227
- SCHEMBL11930613
- CHEMBL3251583
- AKOS006276476
- pyrimidine, 4-t-butyl-2-hydroxy-
- DB-064900
- MDL： MFCD01646224
- Inchi： 1S/C8H12N2O/c1-8(2,3)6-4-5-9-7(11)10-6/h4-5H,1-3H3,(H,9,10,11)
- InChI Key： IQBJNNLJWKHORW-UHFFFAOYSA-N
- SMILES： O=C1N=CC=C(C(C)(C)C)N1

Computed Properties

Exact Mass: 152.094963011g/mol
Monoisotopic Mass: 152.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 41.5Å²

4-tert-Butylpyrimidin-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B490783-10mg	4-tert-butylpyrimidin-2-ol	17322-03-1		10mg	$ 50.00	2022-06-07
TRC	B490783-50mg	4-tert-butylpyrimidin-2-ol	17322-03-1		50mg	$ 185.00	2022-06-07
TRC	B490783-100mg	4-tert-butylpyrimidin-2-ol	17322-03-1		100mg	$ 275.00	2022-06-07
Chemenu	CM371863-1g	4-tert-Butylpyrimidin-2-ol	17322-03-1	95%+	1g	$697	2023-02-02
Enamine	EN300-222227-0.05g	4-tert-butylpyrimidin-2-ol	17322-03-1	95%	0.05g	$166.0	2023-09-16
Enamine	EN300-222227-0.1g	4-tert-butylpyrimidin-2-ol	17322-03-1	95%	0.1g	$248.0	2023-09-16
Enamine	EN300-222227-0.25g	4-tert-butylpyrimidin-2-ol	17322-03-1	95%	0.25g	$353.0	2023-09-16
Enamine	EN300-222227-0.5g	4-tert-butylpyrimidin-2-ol	17322-03-1	95%	0.5g	$557.0	2023-09-16
Enamine	EN300-222227-1.0g	4-tert-butylpyrimidin-2-ol	17322-03-1	95%	1g	$714.0	2023-05-24
Enamine	EN300-222227-2.5g	4-tert-butylpyrimidin-2-ol	17322-03-1	95%	2.5g	$1399.0	2023-09-16